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Compound of Interest

Compound Name: Davasaicin

Cat. No.: B1669841

Disclaimer: Davasaicin is a capsaicin derivative and a d-opioid receptor agonist.[1] As of the
date of this document, specific safety data, handling protocols, and storage conditions for
Davasaicin have not been extensively published. The following procedures are based on the
known properties of capsaicin and general guidelines for handling potent, biologically active
small molecules. Researchers must exercise extreme caution and perform their own risk
assessments before handling this compound.

Introduction

Davasaicin (KR-25018) is a synthetic compound derived from capsaicin, the active component
of chili peppers. It is identified as a d-opioid receptor agonist.[1] Due to its chemical similarity to
capsaicin and its potent biological activity as a receptor agonist, Davasaicin should be handled
as a hazardous substance. These application notes provide a detailed standard operating
procedure (SOP) for the safe handling, storage, and use of Davasaicin in a research setting.

Chemical and Physical Properties

Limited specific data for Davasaicin is available. The table below summarizes the known
information and provides data for capsaicin as a reference.
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Property Davasaicin Capsaicin (Reference)
CAS Number 147497-64-1 404-86-4[2][3]
Molecular Formula C22H30N203 C18H27NO3[3]

Molecular Weight 370.49 g/mol [1] 305.41 g/mol [3]
) White to off-white crystalline
Appearance Data not available
powder[2]
Soluble in ethanol, DMSO, and
Solubility Data not available dimethyl formamide. Sparingly
soluble in water.
Melting Point Data not available 62-65 °C (144-149 °F)
N _ _ 210-220 °C (410-428 °F) at
Boiling Point Data not available
0.01 mmHg
Stable under recommended
Stability Data not available storage conditions.[4] Avoid

strong oxidizing agents.

Hazard Identification and Safety Precautions

Based on the hazard profile of capsaicin, Davasaicin should be considered:

o Acutely toxic if swallowed.[2][5]

e Asevere skin, eye, and respiratory irritant.[2][5][6]

o A potential respiratory sensitizer.[2][5]

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is

recommended.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.
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e Lab Coat: A full-length laboratory coat must be worn.

o Respiratory Protection: When handling the solid form or creating solutions, a NIOSH-
approved respirator with a particulate filter is recommended, especially in the absence of a
chemical fume hood.

Standard Operating Procedures for Handling
4.1. Engineering Controls:

 All work with solid Davasaicin or concentrated stock solutions should be performed in a
certified chemical fume hood to minimize inhalation exposure.

» A safety shower and eyewash station must be readily accessible.

4.2. Weighing and Solution Preparation:

Designate a specific area within the fume hood for handling Davasaicin.

Before weighing, decontaminate the work surface.

Use a microbalance with a draft shield.

Handle the solid with care to avoid generating dust.

Prepare stock solutions by dissolving the compound in a suitable solvent (e.g., DMSO,
ethanol).

Cap vials tightly and seal with parafilm for storage.
4.3. Spill and Waste Management:

o Spills: In case of a spill, evacuate the area and prevent others from entering. For small spills,
absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed
container for disposal. The area should then be decontaminated. For larger spills, contact the
institution's environmental health and safety department.
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Waste Disposal: All Davasaicin waste, including contaminated PPE and disposables, must
be collected in a designated, sealed hazardous waste container and disposed of according
to institutional and local regulations for chemical waste.

Storage Procedures

Short-Term Storage: Store stock solutions at -20°C.

Long-Term Storage: For long-term stability, it is recommended to store the solid compound
and stock solutions at -80°C.

General Storage: Keep containers tightly sealed in a dry, well-ventilated, and designated
area away from incompatible materials such as strong oxidizing agents.

Experimental Protocols

6.1. General Protocol for In Vitro Cell-Based Assays:

This protocol provides a general workflow for studying the effects of Davasaicin on cultured

cells. Specific concentrations and incubation times will need to be empirically determined.

Cell Culture: Plate cells at the desired density in appropriate culture vessels and allow them
to adhere overnight.

Compound Preparation: Thaw the Davasaicin stock solution and prepare serial dilutions in
cell culture medium to achieve the desired final concentrations.

Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of Davasaicin. Include a vehicle control (medium with
the same concentration of solvent, e.g., DMSO).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, 72 hours) under standard
cell culture conditions (e.g., 37°C, 5% CO2).

Assay: Perform the desired functional assay, such as a cell viability assay (e.g., MTT,
CellTiter-Glo), a receptor binding assay, or a second messenger assay (e.g., CAMP
measurement).
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6.2. General Protocol for Solubilization:

» Start by attempting to dissolve Davasaicin in a small amount of a polar organic solvent such
as DMSO or ethanol.

e Once dissolved, the solution can be further diluted with an aqueous buffer or cell culture
medium.

 Itis important to note that the final concentration of the organic solvent in the assay should
be kept low (typically <0.5%) to avoid solvent-induced cellular toxicity.

Visualizations
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Caption: General experimental workflow for in vitro studies with Davasaicin.
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Caption: Simplified signaling pathway of the d-opioid receptor activated by an agonist like
Davasaicin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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